Cas no 1426918-17-3 (Ethyl 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine-4-carboxylate)

• Product Name: Ethyl 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• CAS No: 1426918-17-3
• MF: C₉H₇ClIN₃O₂
• MW: 351.528252840042
• CID: 6937594
• PubChem ID: 86678159
• Update Time: 2025-05-08

Ethyl 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID501143709
• ethyl 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-chloro-3-iodo-, ethyl ester
• SCHEMBL14759956
• 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid ethyl ester
• FPQNCYWDROEYNT-UHFFFAOYSA-N
• 1426918-17-3
• Ethyl 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine-4-carboxylate

• Inchi： 1S/C9H7ClIN3O2/c1-2-16-9(15)4-3-5(10)12-8-6(4)7(11)13-14-8/h3H,2H2,1H3,(H,12,13,14)
• InChI Key： FPQNCYWDROEYNT-UHFFFAOYSA-N
• SMILES： IC1=C2C(N=C(C=C2C(=O)OCC)Cl)=NN1

Computed Properties

• Exact Mass: 350.92715Da
• Monoisotopic Mass: 350.92715Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų